Cas no 185308-45-6 (Pentane, 3-(nitromethylene)-)

• Product Name: Pentane, 3-(nitromethylene)-
• CAS No: 185308-45-6
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 1378662
• PubChem ID: 10820543
• Update Time: 2025-07-23

Pentane, 3-(nitromethylene)- Chemical and Physical Properties

Names and Identifiers

• Pentane, 3-(nitromethylene)-
• 3-(nitromethylidene)pentane
• 185308-45-6
• EN300-725169
• SCHEMBL13875293

• Inchi： 1S/C6H11NO2/c1-3-6(4-2)5-7(8)9/h5H,3-4H2,1-2H3
• InChI Key： XOYGEDMFXWCIJS-UHFFFAOYSA-N
• SMILES： [O-][N+](/C=C(\CC)/CC)=O

Computed Properties

• Exact Mass: 129.07903
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14

Additional information on Pentane, 3-(nitromethylene)-

Introduction to Pentane, 3-(nitromethylene) (CAS No. 185308-45-6)

Pentane, 3-(nitromethylene) is a specialized organic compound characterized by its unique molecular structure and chemical properties. This compound, identified by the CAS number 185308-45-6, has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its versatile applications. The presence of a nitromethylene functional group in its molecular framework imparts distinct reactivity and utility, making it a subject of extensive study and exploration.

The compound's molecular formula can be represented as C₅H₈N₂O, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The nitromethylene group, specifically located at the third carbon position, plays a crucial role in determining the compound's chemical behavior. This feature makes Pentane, 3-(nitromethylene) a valuable intermediate in synthetic chemistry, particularly in the development of more complex molecules.

In recent years, research involving Pentane, 3-(nitromethylene) has been expanding into various domains, including medicinal chemistry and materials science. The compound's ability to participate in nucleophilic addition reactions has been exploited in the synthesis of novel pharmacophores. These pharmacophores are essential structural motifs that contribute to the biological activity of drugs. For instance, studies have demonstrated the potential of derivatives of Pentane, 3-(nitromethylene) in targeting specific enzymatic pathways involved in inflammatory responses.

One of the most compelling aspects of Pentane, 3-(nitromethylene) is its role as a building block in the construction of heterocyclic compounds. Heterocycles are cyclic organic molecules that contain at least one atom of nitrogen or another non-carbon atom within their ring structure. These compounds are widely prevalent in natural products and pharmaceuticals due to their diverse biological activities. The nitromethylene group facilitates the formation of various heterocyclic frameworks, thereby enabling the synthesis of structurally diverse and functionally significant molecules.

The synthesis of Pentane, 3-(nitromethylene) typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as catalytic hydrogenation and selective functional group transformations are commonly employed in these processes.

From a pharmaceutical perspective, Pentane, 3-(nitromethylene) has shown promise as a precursor for developing new therapeutic agents. Its structural features allow for modifications that can enhance drug-like properties such as solubility, bioavailability, and metabolic stability. Researchers are exploring its potential in treating conditions ranging from neurological disorders to infectious diseases. The compound's unique reactivity also makes it useful in designing probes for biochemical studies, aiding in the understanding of complex biological mechanisms.

The industrial significance of Pentane, 3-(nitromethylene) extends beyond pharmaceuticals into materials science. Its derivatives have been investigated for their potential applications in polymer chemistry and liquid crystal technologies. The ability to incorporate this compound into polymers can lead to materials with enhanced thermal stability and mechanical properties. Additionally, its role in liquid crystal formulations suggests its utility in display technologies and optical devices.

In conclusion, Pentane, 3-(nitromethylene) (CAS No. 185308-45-6) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for synthetic chemists and researchers working on drug discovery and material development. As our understanding of its properties continues to grow, so too will its importance in advancing scientific knowledge and technological innovation.